500-62-9

Yangonin

In Stock

• CAS RN:
• 500-62-9

• Formula:
• C15H14O4

• InChI:
• InChI=1S/C15H14O4/c1-17-12-6-3-11(4-7-12)5-8-13-9-14(18-2)10-15(16)19-13/h3-10H,1-2H3/b8-5+

• InChIKey:
• XLHIYUYCSMZCCC-VMPITWQZSA-N

• Potent NF-κβ inhibitor. Selective CB1 agonist. (Ki values are 0.7 and 10 μM for CB1 and CB2 respectively). Shows potent antioxidant effects. Active in vivo. Orally active.
  Yangonin is an analytical reference standard categorized as a kavalactone. This product is intended for analytical forensic applications. This product is also available as a general research tool.
  Yangonin is a natural kavalactone from the kava plant, P. methysticum. It enhances the binding of bicuculline at the γ-amino butyric acid (GABA) receptor GABAA at 1.0 µM. Yangonin also binds the central cannabinoid (CB1) receptor with a Ki value of 0.72 µM, but whether it serves as an agonist or antagonist at this receptor remains to be determined. Yangonin blocks the activation of NF-κB by TNF-α.3 It also inhibits anchorage-dependent and independent growth of bladder cancer cell lines through induct...

[8-Chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanol

In Stock

• CAS RN:
• 1616500-62-9

• Formula:
• C8H5ClF3N3O

• InChI:
• InChI=1S/C8H5ClF3N3O/c9-5-1-4(8(10,11)12)2-15-6(3-16)13-14-7(5)15/h1-2,16H,3H2

• InChIKey:
• RBTWZKPSRCNDAL-UHFFFAOYSA-N

• [8-Chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanol is a useful research compound. Its molecular formula is C8H5ClF3N3O and its molecular weight is 251.59 g/mol. The purity is usually 95%.